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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of commercially

available Capryl alcohol-d18 (perdeuterated 1-octanol). It is designed to be a comprehensive

resource for researchers, scientists, and drug development professionals who utilize this

deuterated solvent in their work. This guide covers typical isotopic purity levels, the analytical

methodologies for its determination, and detailed experimental protocols.

Introduction to Isotopic Purity
In the context of deuterated compounds, "isotopic purity" is a critical parameter that defines the

extent to which hydrogen atoms have been replaced by deuterium atoms. It is crucial to

distinguish between two key terms:

Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position

within a molecule.

Species Abundance: This is the percentage of the total population of molecules that have a

specific, complete isotopic composition.

For a molecule with multiple deuteration sites, like Capryl alcohol-d18, a high isotopic

enrichment at each site does not equate to 100% of the molecules being the fully deuterated

species.
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Isotopic Purity of Commercial Capryl Alcohol-d18
Commercially available Capryl alcohol-d18 typically exhibits a high degree of deuteration. The

quantitative data from various suppliers is summarized in the table below.

Parameter Typical Value Notes

Isotopic Purity 98 atom % D
Also referred to as Deuterium

enrichment.

Chemical Purity ≥99%

Refers to the purity of the

capryl alcohol molecule itself,

irrespective of its isotopic

composition.

Analytical Methodologies for Isotopic Purity
Determination
The determination of isotopic purity of deuterated compounds like Capryl alcohol-d18 relies

on two primary analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique that provides information about the

chemical environment of nuclei. For deuterated compounds, both proton (¹H) and deuterium

(²H) NMR are employed.

¹H NMR: This technique is used to detect and quantify the residual protons in the molecule.

The integral of the proton signals relative to a known internal standard allows for the

calculation of the amount of non-deuterated species.

²H NMR: This method directly observes the deuterium nuclei, confirming the positions of

deuteration and providing a quantitative measure of the deuterium content.

Mass Spectrometry (MS)
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Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio

of ions. High-resolution mass spectrometry (HRMS) is particularly useful for determining the

isotopologue distribution of a deuterated compound. By analyzing the relative intensities of the

different mass peaks, the abundance of each isotopic species (e.g., d18, d17, d16, etc.) can be

determined. Electrospray ionization (ESI) is a soft ionization technique suitable for analyzing

alcohols like capryl alcohol.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

isotopic purity of Capryl alcohol-d18.

Quantitative ¹H NMR Spectroscopy
Objective: To quantify the residual proton signals in Capryl alcohol-d18.

Materials:

Capryl alcohol-d18 sample

Deuterated solvent (e.g., Chloroform-d, CDCl₃) of high purity

Internal standard of known purity and concentration (e.g., 1,3,5-trimethoxybenzene)

NMR tubes

Volumetric flasks and pipettes

Procedure:

Sample Preparation:

1. Accurately weigh a known amount of the internal standard and dissolve it in a known

volume of deuterated solvent in a volumetric flask.

2. Accurately weigh a known amount of the Capryl alcohol-d18 sample and dissolve it in a

specific volume of the internal standard solution.
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3. Transfer an appropriate amount of the final solution to an NMR tube.

NMR Data Acquisition:

1. Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

2. Employ a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

3. Crucial Parameter: Set the relaxation delay (d1) to at least 5 times the longest T1

relaxation time of the protons of both the analyte and the internal standard. This ensures

full relaxation and accurate integration. A typical starting point is a relaxation delay of 30-

60 seconds.

4. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio for the

residual proton signals.

Data Processing and Analysis:

1. Apply Fourier transformation to the Free Induction Decay (FID).

2. Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

3. Apply a baseline correction to the entire spectrum.

4. Integrate the well-resolved signals of the internal standard and the residual proton signals

of the Capryl alcohol-d18.

5. Calculate the isotopic purity based on the integral values, the number of protons for each

signal, and the known concentrations of the sample and internal standard.

Quantitative ²H NMR Spectroscopy
Objective: To directly quantify the deuterium content in Capryl alcohol-d18.

Materials:

Capryl alcohol-d18 sample

Non-deuterated solvent (e.g., Chloroform)
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NMR tubes

Procedure:

Sample Preparation:

1. Dissolve a known amount of the Capryl alcohol-d18 sample in a non-deuterated solvent.

NMR Data Acquisition:

1. Use an NMR spectrometer equipped with a deuterium probe.

2. Acquire the ²H NMR spectrum. The chemical shift range is similar to ¹H NMR.

Data Processing and Analysis:

1. Process the spectrum similarly to the ¹H NMR data.

2. The integrals of the deuterium signals directly correspond to the relative abundance of

deuterium at each position.

High-Resolution Mass Spectrometry (HRMS)
Objective: To determine the isotopologue distribution of Capryl alcohol-d18.

Materials:

Capryl alcohol-d18 sample

High-purity solvent (e.g., methanol, acetonitrile)

Vials for sample preparation

Procedure:

Sample Preparation:

1. Prepare a dilute solution of the Capryl alcohol-d18 sample in a suitable solvent.
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MS Data Acquisition:

1. Use a high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) equipped with an

electrospray ionization (ESI) source.

2. Infuse the sample directly or use liquid chromatography for introduction.

3. Acquire the mass spectrum in the appropriate mass range for Capryl alcohol-d18 and its

isotopologues.

Data Analysis:

1. Extract the ion chromatograms for the expected isotopologues.

2. Determine the accurate mass and relative abundance of each isotopic peak.

3. Correct the raw data for the natural abundance of ¹³C and other isotopes.

4. The resulting data provides the species abundance of the d18, d17, and other

isotopologues.

Visualizing Workflows
The following diagrams illustrate the logical flow of the analytical processes described.

Caption: General workflow for isotopic purity analysis.

Caption: Quantitative ¹H NMR experimental workflow.

Caption: High-Resolution Mass Spectrometry workflow.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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